Cas no 78450-98-3 (2-Chloro-5-(chloromethyl)-4-(trifluoromethyl)thiazole)

2-Chloro-5-(chloromethyl)-4-(trifluoromethyl)thiazole structure

78450-98-3 structure

Product Name:2-Chloro-5-(chloromethyl)-4-(trifluoromethyl)thiazole

CAS No:78450-98-3

MF:C₅H₂Cl₂F₃NS

MW:236.042288303375

CID:1095240

PubChem ID:12953360

Update Time:2025-04-20

2-Chloro-5-(chloromethyl)-4-(trifluoromethyl)thiazole Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-(chloromethyl)-4-(trifluoromethyl)thiazole
- 78450-98-3
- 2-CHLORO-5-(CHLOROMETHYL)-4-(TRIFLUOROMETHYL)-1,3-THIAZOLE
- DTXSID601215747
- PXLWZZVFMAXEKG-UHFFFAOYSA-N
- SCHEMBL11152575
- Inchi： 1S/C5H2Cl2F3NS/c6-1-2-3(5(8,9)10)11-4(7)12-2/h1H2
- InChI Key： PXLWZZVFMAXEKG-UHFFFAOYSA-N
- SMILES： ClCC1=C(C(F)(F)F)N=C(S1)Cl

Computed Properties

Exact Mass: 234.9237101g/mol
Monoisotopic Mass: 234.9237101g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 41.1Å²

2-Chloro-5-(chloromethyl)-4-(trifluoromethyl)thiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM189674-1g	2-chloro-5-(chloromethyl)-4-(trifluoromethyl)thiazole	78450-98-3	95%	1g	$830	2021-08-05
Chemenu	CM189674-1g	2-chloro-5-(chloromethyl)-4-(trifluoromethyl)thiazole	78450-98-3	95%	1g	$714	2024-07-23
Alichem	A059003975-1g	2-Chloro-5-(chloromethyl)-4-(trifluoromethyl)thiazole	78450-98-3	95%	1g	$763.98	2023-09-01
Crysdot LLC	CD11057213-1g	2-Chloro-5-(chloromethyl)-4-(trifluoromethyl)thiazole	78450-98-3	95+%	1g	$880	2024-07-18

2-Chloro-5-(chloromethyl)-4-(trifluoromethyl)thiazole Related Literature

1. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
4. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

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